Cas no 2138261-20-6 (5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 2138261-20-6
• MF: C₁₁H₉BrN₂O₃S
• MW: 329.169760465622
• CID: 5834364
• PubChem ID: 165776688
• Update Time: 2025-05-23

5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde
• 2138261-20-6
• EN300-1115263

• Inchi： 1S/C11H9BrN2O3S/c1-18(16,17)10-5-13-14(6-10)11-3-2-9(12)4-8(11)7-15/h2-7H,1H3
• InChI Key： JJETWPFTDRTNEQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)N1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 327.95173g/mol
• Monoisotopic Mass: 327.95173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.4Ų

Additional information on 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde

Introduction to 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 2138261-20-6)

5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde, with the CAS number 2138261-20-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom, a methanesulfonyl group, and a pyrazole ring, making it a versatile building block for the synthesis of more complex molecules.

The chemical formula of 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde is C₁₃H₁₀BrN₃O₂S, and it has a molecular weight of 340.20 g/mol. The compound is typically synthesized through a multi-step process involving the bromination of benzaldehyde, followed by the introduction of the methanesulfonyl and pyrazole groups. This synthetic route has been optimized to achieve high yields and purity, making it suitable for both research and industrial applications.

In the field of medicinal chemistry, 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde has shown promise as an intermediate in the development of novel therapeutic agents. Recent studies have focused on its potential as a lead compound for the design of drugs targeting various diseases, including cancer and neurodegenerative disorders. The bromine atom and the methanesulfonyl group contribute to the compound's ability to interact with specific biological targets, enhancing its pharmacological properties.

A notable study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde exhibited potent anti-cancer activity against several human cancer cell lines. The researchers found that these derivatives were able to induce apoptosis and inhibit cell proliferation, suggesting their potential as candidates for further drug development. Additionally, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system (CNS) disorders.

Beyond its medicinal applications, 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde has also been explored for its use in materials science. Its unique electronic properties make it a valuable component in the synthesis of organic semiconductors and photovoltaic materials. Research in this area has shown that compounds derived from 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde can enhance the efficiency and stability of organic solar cells, opening up new possibilities for renewable energy technologies.

The physical properties of 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde, such as its melting point (98°C) and solubility in common organic solvents like dimethyl sulfoxide (DMSO), make it easy to handle and process in laboratory settings. These properties are crucial for ensuring consistent results in both research and industrial applications.

In terms of safety and handling, while 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde is not classified as a hazardous material, standard laboratory precautions should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area to minimize exposure.

The market demand for 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde is expected to grow in the coming years, driven by its diverse applications in pharmaceuticals and advanced materials. As research continues to uncover new uses for this compound, it is likely to become an increasingly important molecule in both academic and industrial settings.

In conclusion, 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 2138261-20-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile properties make it an invaluable tool for researchers and developers working on cutting-edge projects in medicinal chemistry, materials science, and beyond.